Cas no 221121-46-6 (ethyl-(2,6-difluorophenyl)-3-oxobutyrate)
221121-46-6 structure
Product Name:ethyl-(2,6-difluorophenyl)-3-oxobutyrate
CAS No:221121-46-6
MF:C12H12F2O3
MW:242.218690872192
CID:2131371
Update Time:2025-04-21
ethyl-(2,6-difluorophenyl)-3-oxobutyrate Chemical and Physical Properties
Names and Identifiers
-
- ethyl-(2,6-difluorophenyl)-3-oxobutyrate
-
- Inchi： 1S/C12H12F2O3/c1-2-17-12(16)7-8(15)6-9-10(13)4-3-5-11(9)14/h3-5H,2,6-7H2,1H3
- InChI Key： LUTFKQFZOOYKTH-UHFFFAOYSA-N
- SMILES： FC1C=CC=C(C=1CC(CC(=O)OCC)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
ethyl-(2,6-difluorophenyl)-3-oxobutyrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 034230-500mg |
4-(2,6-Difluoro-phenyl)-3-oxo-butyric acid ethyl ester |
221121-46-6 | 500mg |
￡288.00 | 2022-02-28 | ||
| Crysdot LLC | CD12094990-1g |
Ethyl 4-(2,6-difluorophenyl)-3-oxobutanoate |
221121-46-6 | 97% | 1g |
$689 | 2024-07-24 |
ethyl-(2,6-difluorophenyl)-3-oxobutyrate Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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